Cas no 2112731-50-5 (t-boc-N-amido-PEG9-azide)

• Product Name: t-boc-N-amido-PEG9-azide
• CAS No: 2112731-50-5
• MF: C₂₅H₅₀N₄O₁₁
• MW: 582.684708118439
• CID: 3045145
• PubChem ID: 126480431
• Update Time: 2025-11-02

t-boc-N-amido-PEG9-azide Chemical and Physical Properties

Names and Identifiers

• t-boc-N-amido-PEG9-azide
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• BocNH-PEG9-CH2CH2N3
• Boc-NH-PEG9-azide
• tert-butyl (29-azido-3,6,9,12,15,18,21,24,27-nonaoxanonacosyl)carbamate
• C70744
• AKOS040741441
• CS-0115528
• HY-140840
• 2112731-50-5
• BP-23555
• DA-67980

• Inchi： 1S/C25H50N4O11/c1-25(2,3)40-24(30)27-4-6-31-8-10-33-12-14-35-16-18-37-20-22-39-23-21-38-19-17-36-15-13-34-11-9-32-7-5-28-29-26/h4-23H2,1-3H3,(H,27,30)
• InChI Key： CKIKYHBSXHEGSA-UHFFFAOYSA-N
• SMILES： C(OCCNC(=O)OC(C)(C)C)COCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 582.34760842g/mol
• Monoisotopic Mass: 582.34760842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 32
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: Solid powder

t-boc-N-amido-PEG9-azide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on t-boc-N-amido-PEG9-azide

Comprehensive Guide to t-Boc-N-amido-PEG9-azide (CAS No. 2112731-50-5): Properties, Applications, and Innovations

t-Boc-N-amido-PEG9-azide (CAS No. 2112731-50-5) is a specialized PEG-based linker widely used in bioconjugation, drug delivery, and materials science. This compound features a tert-butyloxycarbonyl (t-Boc) protecting group, a PEG9 spacer, and a terminal azide group, making it highly versatile for click chemistry applications. Researchers and pharmaceutical developers increasingly rely on PEG-azide derivatives due to their biocompatibility and ability to facilitate controlled reactions under mild conditions.

The t-Boc-N-amido-PEG9-azide structure combines the advantages of PEGylation (e.g., solubility enhancement, reduced immunogenicity) with the precision of azide-alkyne cycloaddition. Its 9-unit PEG chain provides optimal spacing for conjugating biomolecules, while the t-Boc group allows selective deprotection when needed. Recent studies highlight its role in developing ADC (Antibody-Drug Conjugates) and targeted therapeutics, addressing trending demands in oncology and precision medicine.

In material sciences, CAS 2112731-50-5 enables surface functionalization of nanoparticles and hydrogels. A 2023 Nature Materials study emphasized its utility in creating smart drug-eluting coatings, responding to the growing interest in sustained-release technologies. The compound’s water solubility (>50 mg/mL) and stability in physiological pH ranges (4–8) make it ideal for in vivo applications, a key focus area in current biomedical research.

From an industrial perspective, t-Boc-N-amido-PEG9-azide aligns with the green chemistry movement. Its high reaction efficiency minimizes solvent waste, answering frequent search queries like “eco-friendly crosslinkers” and “sustainable bioconjugation reagents”. Manufacturers report ≥95% purity levels, meeting stringent requirements for GMP-grade production—a critical factor for users filtering products by “pharmaceutical-grade PEG reagents”.

Emerging applications include proteomics (e.g., enrichment of post-translationally modified proteins) and diagnostic probe development. The azide moiety facilitates Cu-free click chemistry, addressing toxicity concerns in live-cell imaging—a hot topic in cell biology forums. Comparative analyses show PEG9 outperforms shorter PEG variants in blood circulation half-life extension, a frequently searched parameter for nanocarrier design.

Storage recommendations for 2112731-50-5 emphasize desiccation at -20°C to preserve the azide functionality. Stability data (>2 years under proper conditions) responds to common purchaser concerns about “shelf life of azide-PEG compounds”. The compound’s MSDS-compliant safety profile (non-hazardous per standard protocols) further enhances its adoption in regulated environments.

Market trends indicate rising demand for custom-length PEG-azides, with t-Boc-N-amido-PEG9-azide occupying a strategic niche between flexibility (PEG4-PEG12) and minimal steric interference. Patent analyses reveal its use in COVID-19 therapeutic platforms (e.g., spike protein modifiers), tapping into persistent pandemic-related research interests. Suppliers now offer bulk quantities (1kg+), reflecting industrial-scale adoption in biologics manufacturing.

Future directions include exploiting its orthogonal reactivity for multi-functional conjugates—a solution to the trending challenge of “multivalent drug targeting”. As AI-driven drug discovery accelerates, the predictable behavior of PEG-azide linkers like 2112731-50-5 makes them preferred tools for high-throughput screening workflows, aligning with digital transformation in life sciences.